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Compound of Interest

Compound Name: Diphenylacetyl chloride

Cat. No.: B195547

Essential Safety and Handling Guide for
Diphenylacetyl Chloride

This guide provides crucial safety protocols, personal protective equipment (PPE)
requirements, and operational procedures for the handling and disposal of Diphenylacetyl
chloride. It is intended for laboratory professionals engaged in research and drug development
to ensure safe and compliant use of this chemical.

Diphenylacetyl chloride is a corrosive solid that can cause severe skin burns and eye
damage.[1][2][3] It is also a lachrymator, meaning it can irritate the eyes and cause tearing, and
may lead to respiratory irritation.[1][2][3][4] The compound is sensitive to moisture and will react
with water, potentially releasing irritating and toxic gases such as hydrogen chloride.[1][5]

Chemical and Physical Properties

The following table summarizes key quantitative data for Diphenylacetyl chloride.
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Property Value

Molecular Formula C14H11CIO

Molecular Weight 230.69 g/mol

Appearance Light yellow powder/solid

Melting Point 49-53 °C (120-127 °F)

Boiling Point 175-176 °C (347-349 °F) at 17 mmHg
Flash Point 113 °C (235.4 °F) - closed cup

UN Number UN3261

Hazard Class 8 (Corrosive)

[Sources:[1][2][3]]

Personal Protective Equipment (PPE) Protocol

A comprehensive PPE plan is mandatory when handling Diphenylacetyl chloride to prevent
exposure.
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PPE Category Specification

Wear chemical splash goggles that conform to
OSHA's 29 CFR 1910.133 or European

Eye & Face Protection Standard EN166.[1] For operations with a higher
risk of splashing, a full face shield should be

worn over the goggles.[6]

Compatible, chemical-resistant gloves are
required.[7] Given the corrosive nature, butyl or
) neoprene gloves are recommended over
Hand Protection L . :
standard nitrile or latex for direct handling.
Always inspect gloves for tears or holes before

use and wash hands after removal.[8]

Wear a flame-retardant lab coat. For procedures

involving larger quantities or significant splash
Body Protection risk, a chemical-resistant apron or disposable

coveralls (e.g., Tyvek) are recommended.[1][9]

All clothing should be clean and fit properly.[10]

All handling must be performed inside a certified
chemical fume hood to prevent inhalation of
) ) dust or vapors.[1][3][7] If work outside a fume
Respiratory Protection ) ] ) )
hood is unavoidable or in case of a large spill, a
NIOSH-approved respirator with appropriate

cartridges is necessary.[7]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is critical for safety.
1. Preparation and Engineering Controls

o Location: Designate a specific area for handling Diphenylacetyl chloride within a certified
chemical fume hood.[1][7]

o Safety Equipment: Confirm that a safety shower and an eyewash station are unobstructed
and located close to the workstation.[1][3]
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e Environment: The chemical is moisture-sensitive.[1][3] Ensure the handling area is dry and
that all glassware and equipment are free of moisture.

o Gather Materials: Have all necessary equipment, reagents, and waste containers prepared
and placed inside the fume hood before starting work to minimize movement in and out of
the containment area.

2. Weighing and Transfer
e Avoid Dust: Handle the solid carefully to avoid creating dust.[1]
» Container: Keep the primary container tightly closed when not in use.[3]

o Transfer: Use a spatula or other appropriate tool to transfer the solid. If transferring to a
reaction vessel, do so slowly and carefully.

3. Post-Handling and Storage

o Decontamination: Wipe down the work surface and any equipment used with an appropriate
solvent (e.g., isopropanol), followed by a soap and water wash.

o Storage: Store Diphenylacetyl chloride in a tightly sealed container in a dry, cool, well-
ventilated area designated for corrosive materials.[1][3] It is incompatible with strong bases
and oxidizing agents.[1]

Emergency Response and Disposal

Immediate and correct response to emergencies is vital. The following workflow outlines the
procedure for a chemical spill.
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Immediate Actions

Spill Occurs

Alert personnel and evacuate immediate area

Assessmentv& Preparation

Assess spill size and potential hazard

l

Don appropriate PPE (respirator, gloves, goggles, protective clothing)

Containment & Cleanup

Contain the spill with inert absorbent material (e.g., sand, vermiculite)

arefully sweep solid into a labeled hazardous waste container. Avoid creating dust,

Decontaminate the spill area with a suitable solvent, followed by soap and water

Finalization

Place all contaminated materials (absorbent, PPE) into the waste container

Seal and label the hazardous waste container for disposal

Report the incident to the lab supervisor or EHS

Click to download full resolution via product page

Caption: Workflow for handling a Diphenylacetyl chloride spill.
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First-Aid Measures

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding eyelids open. Seek immediate medical attention.[3]

o Skin Contact: Remove all contaminated clothing at once. Wash the affected area with soap
and plenty of water. Call a physician immediately.[3][4]

 Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide
artificial respiration. Seek immediate medical attention.[1][3]

e Ingestion: Do NOT induce vomiting. Rinse the mouth thoroughly with water. Never give
anything by mouth to an unconscious person and seek immediate medical attention.[1][3]

Disposal Plan

o Waste Generation: All materials contaminated with Diphenylacetyl chloride, including
excess reagent, contaminated absorbent materials, and disposable PPE, must be treated as
hazardous waste.[1]

o Containerization: Collect waste in a designated, clearly labeled, and sealed container that is
compatible with corrosive materials.[11]

o Disposal Protocol: Chemical waste must be disposed of through a licensed hazardous waste
disposal company, following all local, regional, and national regulations.[1][11] Do not
dispose of it down the drain.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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